N-(2-methoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H21N3O5S/c1-32-17-13-11-16(12-14-17)29-25(31)24-23(18-7-3-5-9-20(18)34-24)28-26(29)35-15-22(30)27-19-8-4-6-10-21(19)33-2/h3-14H,15H2,1-2H3,(H,27,30)
• InChI Key: GXKCRJFNDWQDEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC=CC=C5OC
• Molecular Formula: C26H21N3O5S
• Molecular Weight: 487.5 g/mol
• CAS No.: 866897-02-1

Description

N-(2-methoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H21N3O5S and its molecular weight is 487.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Compounds : Research has led to the synthesis of novel heterocyclic compounds derived from similar structures, showing potential anti-inflammatory and analgesic activities. These compounds have been evaluated for their cyclooxygenase inhibition capabilities, demonstrating significant COX-2 selectivity and promising analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

• Anticancer Activity : Derivatives with variations in the pyrimidine ring have shown appreciable cancer cell growth inhibition against a variety of cancer cell lines, indicating the potential for the development of new anticancer agents (Al-Sanea et al., 2020).

• Imaging Applications : A specific derivative has been used in radiolabeling for PET imaging of the translocator protein, highlighting its utility in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).

• Antimicrobial Activity : Novel thienopyrimidine compounds linked with rhodanine derivatives have been synthesized and shown significant antimicrobial potency against various bacterial and fungal pathogens, offering a new avenue for the development of antimicrobial agents (Kerru et al., 2019).

Potential Therapeutic Uses

• Antitumor Evaluation : Synthesis of polyfunctionally substituted heterocyclic compounds derived from related structures has been conducted, with some compounds showing high inhibitory effects in antiproliferative activity screening, suggesting potential applications in cancer therapy (Shams et al., 2010).

• Metabolism and Disposition Studies : The disposition characteristics of similar compounds have been studied across preclinical species and humans, identifying renal excretion as a principal clearance mechanism, which is vital for understanding the pharmacokinetics and potential safety profiles of these compounds (Dong et al., 2016).